N-(2-hydroxy-3-methoxy-2-phenylpropyl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-(2-hydroxy-3-methoxy-2-phenylpropyl)-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C18H23NO5S/c1-14-11-16(24-3)9-10-17(14)25(21,22)19-12-18(20,13-23-2)15-7-5-4-6-8-15/h4-11,19-20H,12-13H2,1-3H3
• InChI Key: ZDERRLGWBVNWBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NCC(COC)(C2=CC=CC=C2)O
• Molecular Formula: C18H23NO5S
• Molecular Weight: 365.4 g/mol

Description

N-(2-hydroxy-3-methoxy-2-phenylpropyl)-4-methoxy-2-methylbenzenesulfonamide, also known as HPPMS, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications. HPPMS belongs to the class of sulfonamide compounds and has been found to exhibit a range of biological activities. In

Scientific Research Applications

Environmental Impact of Parabens

Parabens, which share structural similarities to the compound , are extensively studied for their occurrence, fate, and behavior in aquatic environments. Their use as preservatives in various products leads to continuous environmental introduction, posing questions about their biodegradability and potential as weak endocrine disruptors. Research indicates the presence of parabens in surface water and sediments, highlighting the need for further studies on their environmental impact and toxicity of chlorinated by-products (Haman, Dauchy, Rosin, & Munoz, 2015).

Advanced Oxidation Processes for Pollutant Degradation

Advanced Oxidation Processes (AOPs) are a focal point of research for degrading recalcitrant compounds in the environment, including pharmaceuticals like acetaminophen. Studies on AOPs offer insights into mechanisms, by-products, and biotoxicity, which could be relevant for researching the degradation pathways and environmental impact of similar complex compounds (Qutob, Hussein, Alamry, & Rafatullah, 2022).

Analytical Methods for Antioxidant Activity

Understanding the antioxidant activity of chemical compounds is crucial for applications in food engineering, medicine, and pharmacy. Various assays, including ORAC, HORAC, TRAP, and FRAP tests, provide methodologies for determining antioxidant capacities, which could be applicable in evaluating the antioxidative potential of new compounds (Munteanu & Apetrei, 2021).

Polymeric Materials for Biomedical Applications

The development of polymeric materials, such as hydrogels, for biomedical applications is an area of significant interest. Research on polymers like poly(N-isopropylacrylamide) (PNIPAAm) and its copolymers, known for their thermo-responsive properties, highlights the potential for creating smart materials for drug delivery, tissue engineering, and regenerative medicine. This research avenue might offer insights into the functionalization and application possibilities for compounds with specific chemical functionalities (Lanzalaco & Armelin, 2017).